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Cat. No.: S645104

Compound Focus: Cannflavin A

CAS No.: 76735-57-4

Chemical Profile at a Glance

The core structural difference between these two flavones lies in their prenyl side chains, which influences

their lipophilicity and biological interactions [1] [2].

Get Quote

Feature Cannflavin A Cannflavin B

IUPAC Name 5-hydroxy-2-(4-hydroxy-3- 5-hydroxy-2-(4-hydroxy-3-
methoxyphenyl)-3,6,7,8-tetramethoxy- methoxyphenyl)-3,6,7,8-tetramethoxy-
4H-chromen-4-one 4H-chromen-4-one

Molecular C26H2580s [3] Information not specified in sources

Formula

Molecular 436.50 g/mol [3] Information not specified in sources

Weight

Prenyl Group

Biosynthetic
Precursor

Geranyl (C10 chain) [1]

Chrysoeriol + Geranyl Diphosphate
(GPP) [4] [3]

Prenyl (Dimethylallyl, C5 chain) [1]

Chrysoeriol + Dimethylallyl Diphosphate
(DMAPP) [4] [5]
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Comparison of Reported Biological Activities

The following table summarizes the key experimental data on the biological activities of both cannflavins.

Much of the data comes from in vitro and animal cell models, and clinical relevance in humans is not yet

established.
Biological . . . .
. Cannflavin A (Experimental Data) Cannflavin B (Experimental Data)
Activity
Anti- Potent activity; inhibits PGE2 and COX Potent activity; inhibits leukotriene

inflammatory

Anticancer

Neuroprotective

Antiparasitic

Antiviral

Enzyme
Inhibition

enzymes in PC12 cell line [3]. Shown to
be 30 times more effective than
aspirin in animal cell models [4] [6].

Inhibits MPGES-1 in A549 lung cancer
cells (ICso = 1.8 pM) [3]. Activates
apoptosis via caspase-3 cleavage [3].

Inhibits Af34_4, aggregation (associated

with Alzheimer's) at low concentrations
in PC12 cells [6] [3]. Interferes with
neuronal TrkB signaling [7].

Strong antileishmanial activity (ICso =
10.3 pM) [8].

Identified in silico as a potential fusion
inhibitor for the Dengue virus envelope
protein [9].

Inhibits kynurenine-3-monooxygenase
(KMO) (ICso = 29.4 pM) [3].

production [6] [2]. Also reported to be 30
times more effective than aspirin in
animal cell models [2].

Its isomer, Isocannflavin B, suppresses
breast and pancreatic cancer cell

growth, delays tumor progression, and
increases survival in animal studies [6]

2.

Information not specified in sources

Moderate antileishmanial activity (ICso =
13.6 uM) [8]. Moderate effect against
parasites (e.g., from sandfly bites) [2].

Information not specified in sources

Information not specified in sources

Insights on Key Experimental Protocols

© 2026 Smolecule. All rights reserved.

2/6

Tech Support


https://www.medchemexpress.com/cannflavin-a.html?srsltid=AfmBOopjRm3Bp3SkeF5ZHcX2SwGS_olr_lMqap89KvZrBZXibwkPO3P6
https://www.sciencedirect.com/science/article/pii/S0031942218303819
https://leafwell.com/blog/flavonoid-cannflavins
https://leafwell.com/blog/flavonoid-cannflavins
https://www.acslab.com/flavonoids/flavonoids-fridays-everything-you-need-to-know-about-cannflavin-b-flavor-fragrance-and-health-benefits
https://www.acslab.com/flavonoids/flavonoids-fridays-everything-you-need-to-know-about-cannflavin-b-flavor-fragrance-and-health-benefits
https://www.medchemexpress.com/cannflavin-a.html?srsltid=AfmBOopjRm3Bp3SkeF5ZHcX2SwGS_olr_lMqap89KvZrBZXibwkPO3P6
https://www.medchemexpress.com/cannflavin-a.html?srsltid=AfmBOopjRm3Bp3SkeF5ZHcX2SwGS_olr_lMqap89KvZrBZXibwkPO3P6
https://leafwell.com/blog/flavonoid-cannflavins
https://www.acslab.com/flavonoids/flavonoids-fridays-everything-you-need-to-know-about-cannflavin-b-flavor-fragrance-and-health-benefits
https://leafwell.com/blog/flavonoid-cannflavins
https://www.medchemexpress.com/cannflavin-a.html?srsltid=AfmBOopjRm3Bp3SkeF5ZHcX2SwGS_olr_lMqap89KvZrBZXibwkPO3P6
https://www.sciencedirect.com/science/article/pii/S2667031323000064
https://pmc.ncbi.nlm.nih.gov/articles/PMC4885748/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4885748/
https://www.acslab.com/flavonoids/flavonoids-fridays-everything-you-need-to-know-about-cannflavin-b-flavor-fragrance-and-health-benefits
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Pharmaceutical_medicine/Cannflavin/
https://www.medchemexpress.com/cannflavin-a.html?srsltid=AfmBOopjRm3Bp3SkeF5ZHcX2SwGS_olr_lMqap89KvZrBZXibwkPO3P6
https://www.smolecule.com/products/s645104?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

The promising data on cannflavins is underpinned by specific laboratory methodologies. Here are details for

some of the key experiments cited.

¢ Anti-inflammatory Assay (Prostaglandin E2 Inhibition): The potent anti-inflammatory activity, often
cited as being 30 times greater than aspirin, is typically measured in animal cell models [4] [6]. A
specific study on human rheumatoid cells analyzed the release of prostaglandin E2 (PGEZ2) to
demonstrate this effect [6]. The assay involves stimulating the cells to induce an inflammatory
response, treating them with cannflavins, and then measuring the reduction in PGE2 levels compared
to a control and aspirin.

e Cytotoxicity and Anticancer Assays (MPGES-1 Inhibition): The ICso value of 1.8 uM for
Cannflavin A was determined in interleukin-1 beta-stimulated human A549 lung cancer cells [3].
The experimental protocol involves using the microsomal membranes of these cells. The compound
is pre-incubated with the membranes for 15 minutes, after which the PGH2 substrate is added. The
conversion of PGH2 to PGE2 is then measured after one minute using a reverse-phase high-
performance liquid chromatography (RP-HPLC) method. A reduction in this conversion indicates
inhibition of the mPGES-1 enzyme [3].

¢ Enzyme Inhibition Assay (Kynurenine-3-monooxygenase): The ICso of 29.4 uM for Cannflavin A
against the human KMO protein was determined through a biochemical assay [3]. Furthermore, at a
concentration of 75 pM, Cannflavin A demonstrated competitive binding to the KMO protein with a
known inhibitor, Ro 61-8048, suggesting it binds to the active site of the enzyme [3].

Biosynthetic Pathway and Anti-inflammatory
Mechanism

The cannflavins share a common biosynthetic origin within the cannabis plant. The diagram below illustrates

this pathway and connects it to one of their primary anti-inflammatory mechanisms in human cells.
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Research Considerations and Future Directions

For research and development purposes, several practical challenges and opportunities should be noted:

¢ Natural Abundance and Sourcing: Cannflavins A and B are unique to the Cannabis sativa plant but
are present in very low concentrations (less than 0.14% dry weight in inflorescences) [1] [2]. This
makes extraction for large-scale studies difficult and costly.

e Metabolic Engineering as a Solution: The identification of the key biosynthetic enzymes (CsOMT21
and CsPT3) offers a tractable route for the bioproduction of cannflavins through metabolic
engineering in microbial systems like yeast [4] [5]. This is a primary strategy being pursued to
overcome sourcing limitations.

¢ Analytical Methods: Reliable HPLC-UV/PDA methods have been developed and validated for the
guantification of cannflavins in different cannabis chemovars, which is essential for standardization
and quality control in research [10].

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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